4-[[(7-Methylimidazo[1,2-a]pyridine-2-carbonyl)amino]methyl]benzoic acid

• IUPAC Name: 4-[[(7-methylimidazo[1,2-a]pyridine-2-carbonyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C17H15N3O3/c1-11-6-7-20-10-14(19-15(20)8-11)16(21)18-9-12-2-4-13(5-3-12)17(22)23/h2-8,10H,9H2,1H3,(H,18,21)(H,22,23)
• InChI Key: SPBQZLCXPGSXLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=CN2C=C1)C(=O)NCC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

4-[[(7-Methylimidazo[1,2-a]pyridine-2-carbonyl)amino]methyl]benzoic acid, also known as 4-MeIQx-AM, is a compound that has gained attention in scientific research due to its potential applications in the field of cancer therapy.

Mechanism of Action

The mechanism of action of 4-[[(7-Methylimidazo[1,2-a]pyridine-2-carbonyl)amino]methyl]benzoic acid is not fully understood. However, it has been suggested that it may work by inhibiting DNA synthesis and inducing apoptosis in cancer cells.
Biochemical and physiological effects:
Studies have shown that 4-[[(7-Methylimidazo[1,2-a]pyridine-2-carbonyl)amino]methyl]benzoic acid can induce DNA damage and inhibit cell proliferation in cancer cells. Additionally, it has been shown to increase the expression of pro-apoptotic proteins and decrease the expression of anti-apoptotic proteins in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[[(7-Methylimidazo[1,2-a]pyridine-2-carbonyl)amino]methyl]benzoic acid in lab experiments is its ability to enhance the sensitivity of cancer cells to radiation therapy. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 4-[[(7-Methylimidazo[1,2-a]pyridine-2-carbonyl)amino]methyl]benzoic acid include investigating its potential as a combination therapy with other cancer treatments, as well as exploring its efficacy in treating other types of cancer. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-[[(7-Methylimidazo[1,2-a]pyridine-2-carbonyl)amino]methyl]benzoic acid involves the reaction of 4-aminobenzoic acid with 7-methylimidazo[1,2-a]pyridine-2-carbonyl chloride. This reaction produces 4-[[(7-Methylimidazo[1,2-a]pyridine-2-carbonyl)amino]methyl]benzoic acid as a white solid with a melting point of 202-204°C.

Scientific Research Applications

4-[[(7-Methylimidazo[1,2-a]pyridine-2-carbonyl)amino]methyl]benzoic acid has been studied for its potential as a cancer therapy agent. It has been shown to have anti-tumor effects in vitro and in vivo, particularly against breast cancer cells. Additionally, it has been shown to increase the sensitivity of cancer cells to radiation therapy.